Cas no 1934431-61-4 (Ethyl 3-amino-6-bromo-2-methylbenzoate)

• Product Name: Ethyl 3-amino-6-bromo-2-methylbenzoate
• CAS No: 1934431-61-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5936841
• PubChem ID: 92134546
• Update Time: 2025-10-18

Ethyl 3-amino-6-bromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6509966
• Ethyl 3-amino-6-bromo-2-methylbenzoate
• 1934431-61-4

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)9-6(2)8(12)5-4-7(9)11/h4-5H,3,12H2,1-2H3
• InChI Key： QEGKFJWEVVKGBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-6-bromo-2-methylbenzoate

Ethyl 3-Amino-6-Bromo-2-Methylbenzoate: A Comprehensive Overview

Ethyl 3-amino-6-bromo-2-methylbenzoate, with the CAS number 1934431-61-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of benzoic acid, featuring an ethyl ester group, an amino group at position 3, a bromine atom at position 6, and a methyl group at position 2. Its structure makes it a versatile molecule with promising applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 3-amino-6-bromo-2-methylbenzoate involves a series of carefully controlled reactions. The starting material is typically benzoic acid derivatives, which undergo substitution and esterification reactions to introduce the desired functional groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for industrial-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most exciting developments involving Ethyl 3-amino-6-bromo-2-methylbenzoate is its potential use in drug discovery. The compound's unique combination of functional groups allows it to interact with various biological targets, making it a valuable lead compound for designing new pharmaceutical agents. For instance, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases.

In the field of agrochemicals, Ethyl 3-amino-6-bromo-2-methylbenzoate has shown potential as a plant growth regulator. Its ability to modulate plant hormone signaling pathways could lead to improved crop yields and stress resistance. Recent research has focused on optimizing its application methods to ensure maximum efficacy while minimizing environmental impact.

The electronic properties of Ethyl 3-amino-6-bromo-2-methylbenzoate also make it an interesting candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which could be utilized in organic photovoltaics and light-emitting diodes (OLEDs). Researchers are currently investigating ways to enhance its stability and compatibility with existing electronic materials.

From a toxicological perspective, understanding the safety profile of Ethyl 3-amino-6-bromo-2-methylbenzoate is crucial for its widespread application. Recent studies have focused on assessing its acute and chronic toxicity in various biological models. These studies have provided valuable insights into its potential risks and have guided the development of safety protocols for handling this compound.

In conclusion, Ethyl 3-amino-6-bromo-2-methylbenzoate (CAS No: 1934431-61-4) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and developers alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.